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Compound of Interest

Compound Name: Menaquinone 9

Cat. No.: B8074957 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Comparative Overview of

Commercially Available Menaquinone-9 Reference Standards for Research Use.

This guide provides a comparative analysis of commercially available Menaquinone-9 (MK-9)

reference standards, essential tools for accurate quantification and identification in research

and development. The information presented is based on publicly available data from suppliers.

While direct, independent comparative studies on the performance of these standards are not

readily available, this guide summarizes key specifications to aid in the selection of the most

suitable material for your analytical needs.

Comparison of Menaquinone-9 Reference Standards
The selection of a high-quality reference standard is critical for the reliability and reproducibility

of experimental results. Key parameters to consider include purity, stability, and the availability

of comprehensive analytical documentation. Below is a summary of MK-9 reference standards

offered by prominent suppliers.
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Supplier
Product
Number

Purity
Specification

Storage
Temperature

Stability Data

Cayman

Chemical
18242 ≥95%[1] -20°C[1] ≥ 4 years[1]

Santa Cruz

Biotechnology
sc-211788 ≥98%[2] -20°C Not specified

MedchemExpres

s
HY-131501R 97.88%[3] -20°C Not specified

Biosynth FM25058 Not specified < -15°C[4] Not specified

LGC Standards M218610 97%[5] Not specified Not specified

Note: The data presented in this table is based on information provided by the respective

suppliers on their websites and in their documentation. Independent verification of these

specifications is recommended.

Key Biological Pathways Involving Menaquinone-9
Menaquinone-9, a subtype of vitamin K2, plays a crucial role in various physiological

processes. It is an essential cofactor for the enzyme γ-glutamyl carboxylase (GGCX) in the

vitamin K cycle and a vital component of the electron transport chain in many bacteria.
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Bacterial Electron Transport Chain with MK-9
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General Workflow for MK-9 Quantification by HPLC
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC5812275/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5812275/
https://www.researchgate.net/figure/Scheme-for-the-photooxygenation-of-menaquinone-9-by-UV-light-Structure-I-menaquinone-9_fig4_15596978
https://www.benchchem.com/pdf/Menaquinone_9_structure_and_chemical_properties.pdf
https://www.benchchem.com/pdf/The_Pivotal_Role_of_Menaquinone_9_in_Bacterial_Electron_Transport_A_Technical_Guide.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10723175/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10723175/
https://www.benchchem.com/product/b8074957#menaquinone-9-reference-standards-for-research-use
https://www.benchchem.com/product/b8074957#menaquinone-9-reference-standards-for-research-use
https://www.benchchem.com/product/b8074957#menaquinone-9-reference-standards-for-research-use
https://www.benchchem.com/product/b8074957#menaquinone-9-reference-standards-for-research-use
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8074957?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8074957?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

